2-(Cyclohexyloxy)-3-hydroxybenzaldehyde

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: 2-cyclohexyloxy-3-hydroxybenzaldehyde
• InChI: InChI=1S/C13H16O3/c14-9-10-5-4-8-12(15)13(10)16-11-6-2-1-3-7-11/h4-5,8-9,11,15H,1-3,6-7H2
• InChI Key: VWWJBPAHPASAFG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=CC=C2O)C=O

Description

2-(Cyclohexyloxy)-3-hydroxybenzaldehyde is an aromatic aldehyde derivative featuring a hydroxy group at the 3-position and a cyclohexyloxy substituent at the 2-position of the benzaldehyde core. The cyclohexyl group may confer enhanced lipophilicity compared to aromatic substituents, influencing solubility and pharmacokinetic behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexyloxy)-3-hydroxybenzaldehyde typically involves the reaction of 3-hydroxybenzaldehyde with cyclohexanol in the presence of an acid catalyst. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to yield the desired product. Commonly used acid catalysts include sulfuric acid and hydrochloric acid. The reaction is usually carried out under reflux conditions to ensure complete conversion of the starting materials.

Industrial Production Methods

In an industrial setting, the production of 2-(Cyclohexyloxy)-3-hydroxybenzaldehyde can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and catalyst concentration. Continuous flow reactors may be employed to enhance the efficiency and yield of the reaction. Additionally, purification techniques such as distillation and recrystallization are used to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexyloxy)-3-hydroxybenzaldehyde can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or carboxylic acid.

Reduction: The aldehyde group can be reduced to form a primary alcohol.

Substitution: The hydroxy group can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Halogenation can be achieved using reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Major Products Formed

Oxidation: Formation of 2-(Cyclohexyloxy)-3-hydroxybenzoic acid.

Reduction: Formation of 2-(Cyclohexyloxy)-3-hydroxybenzyl alcohol.

Substitution: Formation of 2-(Cyclohexyloxy)-3-halobenzaldehyde.

Scientific Research Applications

2-(Cyclohexyloxy)-3-hydroxybenzaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for treating various diseases.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(Cyclohexyloxy)-3-hydroxybenzaldehyde involves its interaction with specific molecular targets and pathways. For example, its antioxidant activity is attributed to its ability to scavenge free radicals and inhibit oxidative stress. Additionally, its antimicrobial properties may result from its interaction with bacterial cell membranes, leading to cell lysis and death.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Key structural analogues of 2-(cyclohexyloxy)-3-hydroxybenzaldehyde include:

• 3-Hydroxybenzaldehyde : The parent compound lacks the cyclohexyloxy group, resulting in higher polarity and reduced steric hindrance. This simplicity makes it a common precursor for derivatives like hydrazone Schiff bases ().
• 4-(Benzyloxy)-3-phenethoxybenzaldehyde : Features benzyloxy and phenethoxy substituents, which are bulkier and more electron-rich due to aromatic rings. This may reduce reactivity in condensation reactions compared to the cyclohexyloxy group .
• 3-Hydroxybenzaldehyde salicylhydrazide: A Schiff base derivative with a salicylhydrazide moiety.

Physicochemical Properties

However, inferences can be made:

Compound	Substituents	Predicted LogP*	Solubility Trends
3-Hydroxybenzaldehyde	-OH at C3	~1.2	High in polar solvents
2-(Cyclohexyloxy)-3-hydroxybenzaldehyde	-O-Cyclohexyl at C2, -OH at C3	~2.8	Moderate in DMSO/EtOAc
4-(Benzyloxy)-3-phenethoxybenzaldehyde	-O-Benzyl at C4, -O-Phenethyl at C3	~4.1	Low in water, high in DMF

*LogP values estimated using fragment-based methods. The cyclohexyloxy group increases lipophilicity relative to 3-hydroxybenzaldehyde but less so than benzyl/phenethoxy groups due to the absence of aromatic π-systems .